Cas no 115600-17-4 (2,5-dimethyl pyrimidine-2,5-dicarboxylate)

• Product Name: 2,5-dimethyl pyrimidine-2,5-dicarboxylate
• CAS No: 115600-17-4
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• MDL: MFCD26127433
• CID: 2102613
• PubChem ID: 14470811
• Update Time: 2025-06-23

2,5-dimethyl pyrimidine-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl pyrimidine-2,5-dicarboxylate
• 5-(Methoxycarbonyl)pyriMidine-2-carboxylic acid
• 2,5-PyriMidinedicarboxylic acid, 5-Methyl ester
• 2,5-Pyrimidinedicarboxylic acid, 2,5-dimethyl ester
• BBRSRYSYHOLQRT-UHFFFAOYSA-N
• 2,5-dimethylpyrimidine-2,5-dicarboxylate
• 2,5-dimethyl pyrimidine-2,5-dicarboxylate
• DB-264806
• SCHEMBL14782142
• F31214
• MFCD26127433
• AKOS027324489
• SB56280
• AS-48464
• CS-0197745
• 115600-17-4
• Dimethylpyrimidine-2,5-dicarboxylate

• MDL： MFCD26127433
• Inchi： 1S/C8H8N2O4/c1-13-7(11)5-3-9-6(10-4-5)8(12)14-2/h3-4H,1-2H3
• InChI Key： BBRSRYSYHOLQRT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC(C(=O)OC)=NC=1)=O

Computed Properties

• Exact Mass: 196.04840674g/mol
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 0.2

Additional information on 2,5-dimethyl pyrimidine-2,5-dicarboxylate

Introduction to 2,5-dimethyl pyrimidine-2,5-dicarboxylate (CAS No. 115600-17-4)

2,5-dimethyl pyrimidine-2,5-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 115600-17-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound features a pyrimidine core with two carboxylate groups at the 2 and 5 positions, further substituted with methyl groups at the 2 and 5 positions as well. Its unique structural framework makes it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of agrochemicals and pharmaceuticals.

The compound's structure imparts remarkable stability and reactivity, making it a versatile building block for further chemical modifications. In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of 2,5-dimethyl pyrimidine-2,5-dicarboxylate, facilitating its widespread use in industrial and academic research settings.

One of the most compelling aspects of 2,5-dimethyl pyrimidine-2,5-dicarboxylate is its role in the synthesis of complex molecules with potential therapeutic applications. For instance, researchers have explored its utility in constructing novel pyrimidine-based inhibitors targeting various enzymatic pathways. These inhibitors have shown promise in preclinical studies as modulators of metabolic disorders and inflammatory responses.

The incorporation of methyl groups at the 2 and 5 positions enhances the compound's solubility and bioavailability, critical factors for drug development. This modification allows for better interaction with biological targets, improving the efficacy of derived compounds. Furthermore, the presence of carboxylate groups provides multiple sites for further functionalization, enabling the creation of a diverse array of derivatives with tailored properties.

Recent studies have highlighted the compound's potential in material science as well. The rigid pyrimidine ring structure serves as an excellent scaffold for designing polymers and coordination complexes with specific electronic and optical properties. These materials are being investigated for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells.

The synthesis of 2,5-dimethyl pyrimidine-2,5-dicarboxylate typically involves multi-step reactions starting from readily available precursors. Modern synthetic approaches often employ catalytic methods to improve yield and reduce environmental impact. For example, palladium-catalyzed cross-coupling reactions have been utilized to construct the pyrimidine core efficiently. Additionally, green chemistry principles are being increasingly adopted to minimize waste and hazardous byproducts.

In pharmaceutical research, 2,5-dimethyl pyrimidine-2,5-dicarboxylate derivatives have been investigated for their antimicrobial and anti-inflammatory properties. Some derivatives exhibit potent activity against resistant bacterial strains, making them attractive candidates for novel antibiotics. Moreover, their ability to modulate immune responses has sparked interest in their potential use as immunomodulators or adjuvants in vaccine formulations.

The compound's versatility extends to agrochemical applications as well. Pyrimidine-based compounds are widely used as herbicides and fungicides due to their efficacy against a broad spectrum of pests and pathogens. Derivatives of 2,5-dimethyl pyrimidine-2,5-dicarboxylate have shown promising results in field trials as environmentally friendly alternatives to traditional agrochemicals.

From a computational chemistry perspective, 2,5-dimethyl pyrimidine-2,5-dicarboxylate serves as an excellent model system for studying molecular interactions. High-level quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These insights are crucial for designing more effective synthetic strategies and predicting the behavior of its derivatives in biological systems.

The future prospects for 2,5-dimethyl pyrimidine-2,5-dicarboxylate are vast and multifaceted. Ongoing research aims to expand its applications into areas such as medicinal chemistry, materials science, and nanotechnology. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to grow even further.